Dipterocarpol

• IUPAC Name: (5R,8R,9R,10R,13R,14R,17S)-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C30H50O2/c1-20(2)10-9-16-30(8,32)22-13-18-28(6)21(22)11-12-24-27(5)17-15-25(31)26(3,4)23(27)14-19-29(24,28)7/h10,21-24,32H,9,11-19H2,1-8H3/t21-,22+,23+,24-,27+,28-,29-,30+/m1/s1
• InChI Key: NJICGAVMYWKCMW-GWJXCKMPSA-N
• Canonical SMILES: CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C
• Isomeric SMILES: CC(=CCC[C@@](C)([C@H]1CC[C@@]2([C@@H]1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)O)C
• Molecular Formula: C30H50O2
• DSSTOX Substance ID: DTXSID60963743
• Molecular Weight: 442.7 g/mol
• CAS No.: 471-69-2

Description

Dipterocarpol is a triterpenoid. It contains a dammarane.
This compound is a natural product found in Dysoxylum malabaricum, Brucea javanica, and other organisms with data available.

Scientific Research Applications

• Anti-Diabetic Properties : Dipterocarpol and its derivatives, including oxime esters and lactones, have shown promising results as anti-diabetic inhibitors. These compounds were effective against diabetes-related proteins both experimentally and computationally, suggesting potential use in anti-diabetic drug development (Tran Thi Phuong Thao et al., 2021).

• Acetylcholinesterase Inhibitory Activity : Compounds derived from Dipterocarpus alatus, including this compound A, have demonstrated moderate acetylcholinesterase inhibitory activity. This suggests potential applications in treating neurological disorders such as Alzheimer's disease (Chao-Jun Chen et al., 2014).

• Cytotoxicity in Cancer Research : A synthesized compound, A-azepanodammaradiene, derived from this compound, showed significant cytotoxicity against a variety of human tumor cell lines, indicating its potential in cancer treatment research (I. Smirnova et al., 2019).

• Anticancer Potential : Studies have also revealed the cytotoxicity and apoptosis-inducing effects of this compound, particularly in certain cancer cell lines. This suggests its potential as a biomarker for anticancer activity in Dipterocarpus alatus (P. Puthongking et al., 2022).

• Antibacterial and Wound Healing Activities : Dipterocarpus alatus extracts, including this compound, have shown promising antibacterial and wound healing properties against methicillin-resistant Staphylococcus aureus (MRSA) in mice, suggesting potential for medical applications in skin infections and wound care (W. Chatuphonprasert et al., 2019).

Mechanism of Action

Target of Action

Dipterocarpol is a dammarane-type triterpenoid found in the oleoresin of Dipterocarpus alatus, a tree commonly found in Southeast Asia . While its exact primary targets may vary, studies have shown that this compound and its derivatives exhibit various activities, including anticancer, antiviral, and immunostimulating effects . Notably, it has been reported to exert strong cytotoxicity against epidermoid cancer KB cells .

Action Environment

Environmental factors play a crucial role in this compound’s efficacy and stability:

Safety and Hazards

Dipterocarpol is not classified under physical hazards, health hazards, or environmental hazards. In case of contact with eyes or skin, it is recommended to flush with plenty of water. If ingested or inhaled, medical attention should be sought immediately.

Future Directions

Dipterocarpol and its derivatives have shown potential as anti-diabetic inhibitors. The experimental results encourage next stages for the development of anti-diabetic drugs. Additionally, this compound in oleoresin of Dipterocarpus alatus has been attributed to cytotoxicity and apoptosis-inducing effect, suggesting potential for anticancer agents.

Biochemical Analysis

Biochemical Properties

Dipterocarpol plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, this compound has been shown to inhibit P-glycoprotein, a protein involved in drug resistance in cancer cells . Additionally, it interacts with enzymes involved in the synthesis of secondary metabolites, such as saponins and tannins . These interactions often involve hydrogen bonding and hydrophobic interactions, which stabilize the enzyme-substrate complex and modulate the enzyme’s activity.

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. In cancer cells, it induces apoptosis and inhibits cell proliferation by modulating cell signaling pathways . For example, this compound has been shown to downregulate the expression of anti-apoptotic genes and upregulate pro-apoptotic genes, leading to programmed cell death . Additionally, this compound influences cellular metabolism by altering the activity of key metabolic enzymes, thereby affecting the overall metabolic flux within the cell .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. This compound binds to specific biomolecules, such as proteins and nucleic acids, through hydrogen bonding and hydrophobic interactions . This binding can lead to enzyme inhibition or activation, depending on the target enzyme. For instance, this compound inhibits the activity of certain kinases involved in cell signaling pathways, thereby modulating gene expression and cellular responses . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function . Studies have shown that this compound remains stable under certain conditions but can degrade over time, leading to a decrease in its biological activity . Long-term exposure to this compound has been associated with sustained changes in cellular metabolism and gene expression, indicating its potential for long-term therapeutic applications .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound exhibits beneficial effects, such as anti-inflammatory and anticancer activities . At high doses, this compound can induce toxic effects, including liver and kidney damage . Threshold effects have been observed, where a certain dosage is required to achieve the desired therapeutic effect without causing adverse effects . These findings highlight the importance of optimizing the dosage of this compound for safe and effective use in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, including the synthesis of secondary metabolites such as saponins and tannins . It interacts with enzymes and cofactors involved in these pathways, modulating their activity and influencing the overall metabolic flux . For example, this compound has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of saponins, leading to changes in metabolite levels . These interactions highlight the complex role of this compound in cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These transporters facilitate the movement of this compound across cellular membranes, ensuring its proper localization and accumulation within target cells . The distribution of this compound within tissues can influence its biological activity, as it needs to reach specific cellular compartments to exert its effects .

Subcellular Localization

This compound exhibits specific subcellular localization, which is crucial for its activity and function. It is often directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, this compound can accumulate in the mitochondria, where it influences mitochondrial function and induces apoptosis in cancer cells . The subcellular localization of this compound is essential for its ability to modulate cellular processes and exert its therapeutic effects.